Cas no 898776-76-6 (Ethyl 6-(3,4-dichlorophenyl)-6-oxohexanoate)

• Product Name: Ethyl 6-(3,4-dichlorophenyl)-6-oxohexanoate
• CAS No: 898776-76-6
• MF: C₁₄H₁₆Cl₂O₃
• MW: 303.181042671204
• MDL: MFCD02261292
• CID: 879011
• PubChem ID: 24727472
• Update Time: 2025-11-02

Ethyl 6-(3,4-dichlorophenyl)-6-oxohexanoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 6-(3,4-DICHLOROPHENYL)-6-OXOHEXANOATE
• MS-21098
• DTXSID80645690
• 898776-76-6
• AKOS016022893
• ETHYL6-(3,4-DICHLOROPHENYL)-6-OXOHEXANOATE
• MFCD02261292
• Ethyl 6-(3,4-dichlorophenyl)-6-oxohexanoate

• MDL： MFCD02261292
• Inchi： 1S/C14H16Cl2O3/c1-2-19-14(18)6-4-3-5-13(17)10-7-8-11(15)12(16)9-10/h7-9H,2-6H2,1H3
• InChI Key： FYTFCGZSFPKBTC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CCCCC(=O)OCC)=O)Cl

Computed Properties

• Exact Mass: 302.04800
• Monoisotopic Mass: 302.0476498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 4.29960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 6-(3,4-dichlorophenyl)-6-oxohexanoate

Ethyl 6-(3,4-dichlorophenyl)-6-oxohexanoate (CAS No. 898776-76-6): Properties, Applications, and Market Insights

Ethyl 6-(3,4-dichlorophenyl)-6-oxohexanoate (CAS No. 898776-76-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a 3,4-dichlorophenyl moiety, exhibits unique chemical properties that make it valuable for various synthetic applications. With the growing demand for high-purity intermediates in drug development, compounds like Ethyl 6-(3,4-dichlorophenyl)-6-oxohexanoate are becoming increasingly important in modern chemistry.

The molecular structure of Ethyl 6-(3,4-dichlorophenyl)-6-oxohexanoate combines an aromatic ring with a keto-ester functionality, offering multiple reactive sites for chemical modifications. This characteristic has led to its exploration as a key building block in the synthesis of more complex molecules. Recent studies have highlighted its potential in creating novel biologically active compounds, particularly in areas such as central nervous system (CNS) drug development and plant growth regulators.

From a physicochemical perspective, Ethyl 6-(3,4-dichlorophenyl)-6-oxohexanoate typically appears as a pale yellow to colorless liquid or low-melting solid at room temperature. Its solubility profile shows good dissolution in common organic solvents like ethanol, acetone, and dichloromethane, while being practically insoluble in water. These properties make it particularly suitable for organic synthesis applications where controlled reactivity is required.

The synthetic applications of Ethyl 6-(3,4-dichlorophenyl)-6-oxohexanoate are diverse and growing. In pharmaceutical research, it serves as a precursor for the development of potential therapeutic agents targeting various disease pathways. The compound's structure allows for strategic modifications that can lead to molecules with improved bioavailability and target specificity. Researchers are particularly interested in its potential to create novel enzyme inhibitors and receptor modulators.

In the agrochemical sector, derivatives of Ethyl 6-(3,4-dichlorophenyl)-6-oxohexanoate have shown promise as plant protection agents. The dichlorophenyl group contributes to the compound's ability to interact with biological systems, making it a candidate for developing new crop protection solutions. With increasing global focus on sustainable agriculture and reduced environmental impact of agrochemicals, this compound represents an important intermediate in creating next-generation products.

The global market for specialty chemical intermediates like Ethyl 6-(3,4-dichlorophenyl)-6-oxohexanoate is experiencing steady growth, driven by expanding pharmaceutical R&D and agricultural innovation. Market analysts project increasing demand for such high-value intermediates in the coming years, particularly in regions with strong pharmaceutical manufacturing capabilities. The compound's versatility and potential for creating patentable derivatives make it attractive for companies investing in intellectual property development.

Quality control and analytical characterization of Ethyl 6-(3,4-dichlorophenyl)-6-oxohexanoate are crucial aspects of its commercial production. Advanced techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to ensure product purity and consistency. Manufacturers are increasingly adopting quality-by-design approaches to meet the stringent requirements of pharmaceutical customers, particularly those working on clinical-stage compounds.

From an environmental and regulatory standpoint, proper handling and disposal procedures are essential when working with Ethyl 6-(3,4-dichlorophenyl)-6-oxohexanoate. While not classified as hazardous under standard regulations, responsible chemical management practices should always be followed. The compound's environmental fate and biodegradation pathways are subjects of ongoing research, particularly in relation to its potential use in agricultural applications.

Recent advancements in green chemistry have explored more sustainable synthesis routes for Ethyl 6-(3,4-dichlorophenyl)-6-oxohexanoate and similar compounds. Researchers are investigating catalytic methods and alternative solvents to reduce the environmental footprint of production processes. These developments align with the broader industry trend toward sustainable chemical manufacturing and circular economy principles.

For researchers and manufacturers working with Ethyl 6-(3,4-dichlorophenyl)-6-oxohexanoate, proper storage conditions are important to maintain product stability. The compound should typically be stored in tightly sealed containers under inert atmosphere at controlled temperatures. These precautions help preserve the compound's chemical integrity and prevent degradation over time.

The future outlook for Ethyl 6-(3,4-dichlorophenyl)-6-oxohexanoate appears promising, with potential applications expanding beyond its current uses. As structure-activity relationship studies continue to reveal new possibilities, this compound may find applications in emerging fields such as material science and specialty polymers. Its unique combination of aromatic and aliphatic characteristics makes it an interesting candidate for creating novel functional materials with tailored properties.

In conclusion, Ethyl 6-(3,4-dichlorophenyl)-6-oxohexanoate (CAS No. 898776-76-6) represents a valuable chemical building block with diverse applications in pharmaceutical and agrochemical research. Its unique structural features and synthetic versatility position it as an important intermediate in the development of new bioactive compounds and specialty chemicals. As research continues to uncover new potential applications, this compound is likely to maintain its relevance in various scientific and industrial contexts.